Cas no 330473-27-3 (5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide)

• Product Name: 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide
• CAS No: 330473-27-3
• MF: C₁₈H₁₁N₃O₅
• MW: 349.297044038773
• CID: 3077869
• PubChem ID: 867774
• Update Time: 2025-10-20

5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide
• 5-Nitro-N-(2-phenylbenzo[d]oxazol-5-yl)furan-2-carboxamide
• AKOS000646050
• AB00092725-01
• Cambridge id 5669714
• 330473-27-3
• Oprea1_208153
• 5-nitrofuran-2-carboxylic acid (2-phenylbenzooxazol-5-yl)amide

• MDL： MFCD01134169
• Inchi： 1S/C18H11N3O5/c22-17(15-8-9-16(25-15)21(23)24)19-12-6-7-14-13(10-12)20-18(26-14)11-4-2-1-3-5-11/h1-10H,(H,19,22)
• InChI Key： OYVSTKKAFQFZIE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=C(C=CC1=2)NC(C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 349.06987046Da
• Monoisotopic Mass: 349.06987046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide

Comprehensive Overview of 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide (CAS No. 330473-27-3)

5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide, with the CAS number 330473-27-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities. The presence of both nitro and benzoxazole moieties in its structure makes it a promising candidate for various applications, including drug development and material science.

The 5-Nitro-furan-2-carboxylic acid component is a key structural feature, contributing to the compound's reactivity and potential biological efficacy. Furan derivatives, in general, are widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a 2-phenyl-benzooxazol-5-yl group further enhances the compound's stability and binding affinity, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for nitro-furan derivatives has surged due to their potential in addressing antibiotic resistance, a pressing global health concern. Researchers are actively exploring compounds like 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide to develop new antibiotics with improved efficacy against resistant bacterial strains. This aligns with the growing public interest in sustainable healthcare solutions and innovative drug discovery.

From a synthetic chemistry perspective, the compound's CAS no 330473-27-3 serves as a unique identifier, facilitating precise communication among researchers and regulatory bodies. Its molecular structure, characterized by a furan ring substituted with a nitro group and an amide linkage to a benzoxazole ring, offers multiple sites for chemical modification. This versatility makes it a valuable intermediate in organic synthesis.

The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, nitro-furan derivatives are being investigated for their pesticidal and herbicidal properties. With the increasing focus on sustainable agriculture and eco-friendly pest control, 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide could play a pivotal role in developing next-generation agrochemicals that minimize environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify this compound. These methods ensure high purity and consistency, which are critical for research and industrial applications. The compound's stability under various conditions is also a subject of ongoing study, as it influences its shelf life and practical utility.

Given the rising interest in green chemistry, researchers are exploring eco-friendly synthesis routes for 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide. Efforts are underway to reduce the use of hazardous reagents and solvents, aligning with the principles of sustainable manufacturing. This trend reflects the broader shift toward environmentally responsible practices in the chemical industry.

In conclusion, 5-Nitro-furan-2-carboxylic acid (2-phenyl-benzooxazol-5-yl)-amide (CAS No. 330473-27-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and diverse applications make it a subject of intense research, particularly in the context of global health challenges and sustainability initiatives. As scientific advancements continue, this compound is poised to contribute to innovative solutions across multiple industries.